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Introduction

The Bafnados-Teitelboim-Zanelli (BTZ) black hole is a solution to (2+1)-dimensional general
relativity with a negative cosmological constant.[1] Despite its lower-dimensional nature, it
serves as a valuable theoretical laboratory for studying fundamental aspects of black hole
physics, quantum gravity, and the AAS/CFT correspondence.[2] Analyzing the motion of test
particles (geodesics) in BTZ spacetime is a crucial step in understanding its gravitational field.
These application notes provide a comprehensive overview and a structured protocol for
studying timelike and null geodesic motion in the spacetime of a static, uncharged BTZ black
hole.

Theoretical Framework
The metric for a static, uncharged BTZ black hole is given by:
dsz = -f(r)dt2 + f(r)~1dr2 + r2dg?

where f(r) = -M + r?/I2. Here, M is the mass of the black hole and | is related to the negative
cosmological constant A by A =-1/I2[1][2] The event horizon is located at r+ = VM.

The motion of test particles is governed by the geodesic equation. A powerful method for
analyzing these trajectories is through an effective potential derived from the conserved
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quantities of motion. Due to the symmetries of the BTZ spacetime, the energy (E) and angular
momentum (L) of a test particle are conserved.

The geodesic equations can be derived from the Lagrangian formalism.[3] For a particle with
mass m, the radial equation of motion can be expressed in terms of an effective potential
V_eff(r):

(dr/d1)?2 = E2 - V_eff(r)?
where T is the proper time. The effective potential is given by:
V_eff(r)?2 = (-M + r3/I2)(m2 + L?/r?)

Here, m=1 for massive patrticles (timelike geodesics) and m=0 for massless patrticles like
photons (null geodesics).[3] The nature of the orbits is determined by the relationship between
the particle's energy E and the effective potential.

Data Presentation: Classification of Geodesic Orbits

The types of possible orbits are determined by the particle's energy E and angular momentum
L. The shape of the effective potential V_eff(r) for different values of L dictates the regions of
allowed motion for a given energy.

Table 1: Parameters for Timelike Geodesics (Massive
Particles, m=1)
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Orbit Type

Condition on Energy (E)
and Angular Momentum

(L)

Description of Motion

Bound Orbit (Planetary)

V_min < E <V_max

The particle is confined to a
region between a minimum
and maximum radius, orbiting
the black hole.

Circular Orbit
(Stable/Unstable)

E =V_min or E =V_max

The particle moves in a circular
path at a constant radius
corresponding to a local

extremum of the potential.

Escape Orbit (Flyby)

E >V _max

The particle comes from
infinity, reaches a point of
closest approach, and returns
to infinity.[4]

Terminating Bound Orbit

E allows motiontor <r+

The particle orbits and
eventually falls into the black
hole.[1][2]

Plunging Orbit

High E, low L

The particle falls directly into

the black hole from infinity.

Table 2: Parameters for Null Geodesics (Massless

Particles, m=0)
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Condition on Energy (E)
Orbit Type and Angular Momentum Description of Motion

(L)

A photon can orbit the black

) ) hole at a specific radius, but

Unstable Circular Orbit E = V_max ] ] )
any perturbation will cause it to

either fall in or escape.

The photon comes from
infinity, is deflected by the
) black hole's gravity, and
Escape Orbit E > V_max o o
escapes to infinity. This is the

basis of gravitational lensing.

[5]

The photon is captured by the

Absorbing Orbit E <V_max or low L
black hole.[4]

Experimental Protocols

This section details the computational protocol for analyzing and visualizing geodesic motion in
BTZ spacetime.

Protocol 1: Derivation and Analysis of the Effective
Potential

o Define the BTZ Metric: Start with the metric for the static BTZ black hole: ds? = -(-M + r%/I?)dt?
+ (-M + r2/12)~1dr2 + r2de>.

» Formulate the Lagrangian: The Lagrangian L for a test particle is given by L =1/2*g_pv *
(dxMu/dT) * (dx”v/dr).

« |dentify Conserved Quantities: From the Lagrangian, derive the conserved energy E and
angular momentum L corresponding to the time and angular symmetries.

» Derive the Radial Equation: Use the conserved quantities and the normalization condition
g_Mv * U™ * uv = -m?2 (where u™ is the four-velocity and m is the particle’s mass) to obtain
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the radial equation of motion.

Define the Effective Potential: Isolate the (dr/dt)2 term on one side of the equation. The
remaining terms on the other side, dependent on r, constitute the effective potential V_eff(r).

Analyze the Potential: Plot V_eff(r) versus r for different values of angular momentum L. The
local maxima and minima of this potential correspond to unstable and stable circular orbits,
respectively.

Classify Orbits: Based on the plot, determine the regions of r where motion is possible for a
given energy E (E? = V_eff(r)?). This allows for the classification of orbits as described in
Tables 1 and 2.

Protocol 2: Numerical Integration of Geodesic Equations

Set up the System of ODESs: The geodesic equations form a set of coupled second-order
ordinary differential equations (ODES).[6] These can be converted into a larger system of
first-order ODEs, which is a standard form for numerical solvers.

Choose a Numerical Method: A fourth-order Runge-Kutta method is a robust and commonly
used algorithm for integrating geodesic equations.[6][7]

Define Initial Conditions: Specify the initial position (to, ro, o) and initial four-velocity (uto, u'o,
u®o) of the test particle. These initial conditions will determine the conserved quantities E and
L.

Perform Numerical Integration: Use a computational environment like Python (with SciPy) or
Mathematica to numerically solve the system of ODEs.[8] The output will be the coordinates
of the particle at discrete steps in the affine parameter (e.g., proper time 7).

Visualize the Trajectory: Plot the resulting (r, @) coordinates to visualize the particle's
trajectory in the spatial plane of the BTZ spacetime.

Visualization of the Research Workflow

The following diagram illustrates the logical flow for studying geodesic motion in BTZ

spacetime.
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Caption: Workflow for analyzing geodesic motion in BTZ spacetime.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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